Cas no 2228630-91-7 (3,3-difluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine
• CAS No: 2228630-91-7
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 6304254
• PubChem ID: 165740579
• Update Time: 2025-05-20

3,3-difluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine
• EN300-1960874
• 2228630-91-7

• Inchi： 1S/C7H11F2N3/c1-12-6(2-5-11-12)7(8,9)3-4-10/h2,5H,3-4,10H2,1H3
• InChI Key： PZBKLIWUDXWKLI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NN1C)(CCN)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,3-difluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine

Introduction to 3,3-difluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine (CAS No. 2228630-91-7)

3,3-difluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228630-91-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and a pyrazole moiety, which are known for their ability to enhance biological activity and metabolic stability. The structural features of this compound make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3,3-difluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine consists of a propanamine backbone substituted with two fluorine atoms at the 3-position and a 1-methylpyrazole ring at the 5-position. The incorporation of fluorine atoms is strategically important, as fluorine can influence the electronic properties of the molecule, leading to improved binding affinity and selectivity when interacting with biological targets. Additionally, the pyrazole ring is a well-known pharmacophore that has been extensively studied for its role in various therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that incorporate both fluorine and pyrazole moieties due to their demonstrated potential in modulating biological pathways. For instance, studies have shown that fluorinated pyrazoles can exhibit enhanced metabolic stability, which is a critical factor in drug design to prolong the half-life of pharmaceuticals. Furthermore, the methyl group attached to the pyrazole ring in 3,3-difluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine may contribute to steric hindrance, potentially improving binding interactions with specific enzymes or receptors.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological properties. The compound 3,3-difluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine has been investigated for its potential applications in treating various diseases, including inflammatory disorders and infectious diseases. Preliminary studies suggest that this molecule may interfere with key enzymatic pathways by acting as a competitive inhibitor or modulator. The presence of both fluorine and pyrazole groups enhances its versatility, allowing for multiple points of interaction with biological targets.

The synthesis of 3,3-difluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are crucial for producing complex molecules like this one with high fidelity.

In terms of pharmacokinetic properties, the fluorine atoms in 3,3-difluoro-3-(1-methyl-1H-pyrazol-5-yloxy)-propan amine can influence its absorption, distribution, metabolism, and excretion (ADME) profile. Fluorinated compounds are often metabolically stable due to the electronegativity of fluorine, which can slow down degradation processes in vivo. This stability can lead to prolonged therapeutic effects and reduced dosing frequency, making such compounds attractive for clinical applications.

The potential therapeutic applications of CAS No. 2228630 91 7 are further supported by computational modeling studies that predict favorable interactions with biological targets. Molecular docking simulations have been used to evaluate how this compound might bind to enzymes or receptors involved in disease pathways. These studies provide valuable insights into the mechanism of action and help guide further experimental validation.

Recent advancements in drug discovery technologies have enabled researchers to explore complex molecular structures more efficiently than ever before. High-throughput screening (HTS) and structure-based drug design (SBDD) are among the methodologies being used to identify promising candidates like CAS No 2228630 91 7. By leveraging these technologies, scientists can accelerate the process of identifying compounds with high therapeutic potential.

The safety profile of CAS No 2228630 91 7 is another critical aspect that requires thorough investigation before clinical translation. Preclinical toxicology studies are essential to assess potential side effects and determine safe dosage ranges. These studies often involve animal models and in vitro assays to evaluate acute toxicity, chronic toxicity, and other relevant safety parameters.

In conclusion,CAS No 2228630 -91 -7 represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across various disease areas. As research continues to uncover new applications for this molecule,it is likely that further studies will expand our understanding of its biological activity and clinical relevance.